Cas no 1704405-73-1 (3-chloro-2-methylprop-2-ene-1-sulfonyl chloride)

• Product Name: 3-chloro-2-methylprop-2-ene-1-sulfonyl chloride
• CAS No: 1704405-73-1
• MF: C₄H₆Cl₂O₂S
• MW: 189.060238361359
• CID: 5244826
• PubChem ID: 133625347
• Update Time: 2026-03-08

3-chloro-2-methylprop-2-ene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Propene-1-sulfonyl chloride, 3-chloro-2-methyl-
• 3-chloro-2-methylprop-2-ene-1-sulfonyl chloride

• Inchi： 1S/C4H6Cl2O2S/c1-4(2-5)3-9(6,7)8/h2H,3H2,1H3
• InChI Key： XVVJLSQSWLFUDY-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(C)=CCl

Additional information on 3-chloro-2-methylprop-2-ene-1-sulfonyl chloride

Comprehensive Overview of 3-Chloro-2-methylprop-2-ene-1-sulfonyl chloride (CAS No. 1704405-73-1)

In the realm of specialty chemicals, 3-Chloro-2-methylprop-2-ene-1-sulfonyl chloride (CAS No. 1704405-73-1) stands out as a versatile intermediate with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its sulfonyl chloride functional group and reactive allylic chloride moiety, has garnered attention for its role in constructing complex molecular architectures. Researchers and industry professionals frequently search for "sulfonation reagents" or "allylic sulfonyl chloride derivatives," reflecting the growing demand for efficient synthetic tools.

The molecular structure of 3-Chloro-2-methylprop-2-ene-1-sulfonyl chloride features a chloromethyl group adjacent to a double bond, enhancing its reactivity in nucleophilic substitution and addition reactions. Recent trends in green chemistry have spurred interest in optimizing its synthesis to minimize waste, aligning with queries like "sustainable synthesis of sulfonyl chlorides." Its CAS registry number (1704405-73-1) serves as a critical identifier in patent literature and safety databases, often searched alongside "MSDS for sulfonyl chloride compounds."

Applications of this compound extend to the preparation of sulfonamide derivatives, a class of compounds widely explored in drug discovery. With the rise of "AI-driven molecular design," computational chemists frequently investigate its electronic properties to predict reactivity patterns. The compound's vinyl sulfone potential also makes it valuable for click chemistry applications, addressing popular search terms like "bioorthogonal chemistry reagents."

Storage and handling recommendations for 3-Chloro-2-methylprop-2-ene-1-sulfonyl chloride emphasize moisture-sensitive properties, a topic often queried as "stability of sulfonyl chlorides under nitrogen atmosphere." Analytical techniques such as NMR spectroscopy and HPLC purity analysis are routinely employed for quality control, reflecting common technical questions in online forums. The compound's role in synthesizing polyfunctionalized alkenes continues to inspire research publications, particularly in methodologies addressing "stereoselective C-S bond formation."

Market analysts note increasing interest in high-purity sulfonylating agents, driven by pharmaceutical outsourcing trends. Patent landscapes reveal its use in creating kinase inhibitor scaffolds, correlating with searches for "small molecule building blocks for targeted therapies." Environmental considerations have also prompted studies on its biodegradation pathways, responding to queries about "eco-friendly chemical intermediates."

In conclusion, 3-Chloro-2-methylprop-2-ene-1-sulfonyl chloride (CAS 1704405-73-1) represents a dynamic intersection of synthetic utility and contemporary research needs. Its multifaceted chemistry continues to evolve, addressing both traditional synthetic challenges and emerging themes like "automated flow chemistry compatible reagents," ensuring its relevance in modern laboratories.